Cas no 1211431-59-2 (3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride
• CAS No: 1211431-59-2
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD08668234
• CID: 4577917
• Update Time: 2025-06-13

3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride

• MDL： MFCD08668234
• Inchi： 1S/C7H12N2O.ClH/c1-7-8-3-5-9(7)4-2-6-10;/h3,5,10H,2,4,6H2,1H3;1H
• InChI Key： LFGVTEVDXXPPTM-UHFFFAOYSA-N
• SMILES： C(O)CCN1C(C)=NC=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride

Introduction to 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride (CAS No. 1211431-59-2)

3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride, a compound with the chemical identifier CAS No. 1211431-59-2, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The molecular structure of 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride consists of a propanol moiety linked to an imidazole ring substituted with a methyl group. This specific arrangement contributes to its interaction with various biological targets, including enzymes and receptors. Recent studies have highlighted the compound's potential in modulating pathways associated with inflammation and neurodegeneration, areas where novel therapeutic agents are critically needed.

In the realm of academic research, 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride has been explored for its pharmacological effects. Research indicates that the compound exhibits inhibitory activity against certain enzymes involved in inflammatory responses, such as COX-2 and LOX. These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are key mediators of inflammation. By targeting these pathways, the compound may offer a novel approach to managing chronic inflammatory conditions.

Moreover, the imidazole ring in 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride has been implicated in interactions with neurological targets. Preliminary findings suggest that this derivative may have neuroprotective properties, making it a candidate for investigating potential treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl group on the imidazole ring is thought to enhance binding affinity to specific neurological receptors, thereby modulating neuronal function.

The hydrochloride salt form of this compound not only improves solubility but also ensures better pharmacokinetic properties. This is crucial for drug development, as it allows for more efficient absorption and distribution within the body. Studies have shown that compounds with improved solubility tend to have higher bioavailability, which can lead to more effective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets, including those involved in cell signaling pathways relevant to cancer and metabolic disorders. These findings open up new avenues for developing targeted therapies using this compound as a lead molecule.

In clinical trials, 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride has shown promise in preliminary phases for treating certain inflammatory conditions. The compound's ability to inhibit key inflammatory enzymes without significant side effects makes it an attractive option for further clinical development. However, more extensive studies are needed to fully understand its safety profile and optimal dosing regimens.

The synthesis of CAS No. 1211431-59-2, or more accurately referred to as 3-(2-methyl-1H-imidazol-1-yl)-1-propanol hydrochloride, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The development of efficient synthetic routes is essential for scaling up production and making the compound commercially viable.

The future of pharmaceutical research hinges on innovative compounds like CAS No. 1211431-59-2. As our understanding of biological pathways continues to grow, so does the potential for discovering new therapeutic agents that can address unmet medical needs. The unique properties of this imidazole derivative position it as a valuable asset in the quest for novel treatments across various disease domains.